2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-(2-methoxyethyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C20H20BrN3O2S/c1-26-12-11-24-18(15-7-9-16(21)10-8-15)13-22-20(24)27-14-19(25)23-17-5-3-2-4-6-17/h2-10,13H,11-12,14H2,1H3,(H,23,25)
• InChI Key: WGUSUJZUKOKYSL-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=CN=C1SCC(=O)NC2=CC=CC=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C20H20BrN3O2S
• Molecular Weight: 446.4 g/mol

Description

2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C20H20BrN3O2S and its molecular weight is 446.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds structurally related to 2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide have been synthesized and evaluated for their biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, the synthesis and antimicrobial evaluation of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives revealed variable activity against selected microbial species, with certain compounds showing potent activity (Gul et al., 2017). Similarly, new Schiff bases containing 2,4-disubstituted thiazole rings were synthesized and demonstrated significant anti-bacterial and anti-fungal activities, indicating the potential of such structures in developing antimicrobial agents (Bharti et al., 2010).

Anticancer and Antiviral Activities

Research into the anticancer and antiviral properties of related compounds has also been reported. For example, the synthesis, anticancer, and antiviral activities of new 2‐pyrazoline‐substituted 4‐thiazolidinones were explored, with certain derivatives showing selective inhibition of leukemia cell lines and high activity against specific viral strains (Havrylyuk et al., 2013). This indicates the potential of imidazole and thiazole derivatives in designing drugs with targeted anticancer and antiviral effects.

Synthesis Techniques and Chemical Transformations

The chemical synthesis of related compounds often involves innovative techniques and transformations, contributing to the field of synthetic organic chemistry. For instance, the reaction of a brominated benzolactone/lactam with 4-methoxythiobenzamide and thiourea demonstrated unique coupling reactions and ring transformations (Kammel et al., 2015). Such studies provide valuable insights into the synthesis of complex molecules with potential applications in drug development and materials science.